Cas no 1261762-13-3 (6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid)

• Product Name: 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid
• CAS No: 1261762-13-3
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• CID: 4991739
• Update Time: 2025-05-20

6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid

• Inchi： 1S/C14H8ClF3O3/c15-11-6-5-8(13(19)20)7-10(11)9-3-1-2-4-12(9)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： YEMBGQHZABJDEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5

Additional information on 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid

6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1261762-13-3, known as 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with a trifluoromethoxy group and a chlorine atom, along with a carboxylic acid functional group. The combination of these substituents imparts distinctive chemical and biological properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid as a lead compound in drug discovery. Researchers have explored its role as a kinase inhibitor, demonstrating its ability to modulate critical signaling pathways involved in cancer progression. The trifluoromethoxy group, in particular, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further preclinical development.

Another area of interest lies in the synthesis and characterization of this compound. Chemists have developed novel methodologies to efficiently synthesize 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid, leveraging advanced coupling reactions and fluorination techniques. These methods not only improve the yield but also ensure the high purity required for biological testing. The biphenyl core, with its aromaticity and conjugation, plays a pivotal role in determining the compound's electronic properties, which are crucial for its interactions with biological targets.

In addition to its pharmacological applications, 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid has been investigated for its potential in materials science. Its structural features make it a suitable candidate for use in organic electronics, particularly as a component in semiconducting materials. The carboxylic acid group provides opportunities for further functionalization, enabling the creation of hybrid materials with tailored properties.

The latest research also emphasizes the importance of understanding the toxicological profile of this compound. As it moves closer to potential clinical trials, assessing its safety profile is paramount. Studies have indicated that while 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid exhibits potent biological activity, it also demonstrates selectivity towards specific targets, reducing off-target effects and enhancing its therapeutic index.

Furthermore, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid. Quantum mechanical calculations and molecular docking studies have revealed key interactions that contribute to its binding affinity with target proteins. These findings are instrumental in guiding medicinal chemists toward optimizing the compound's efficacy and minimizing adverse effects.

In conclusion, 6-Chloro-2'-(trifluoromethoxy)biphenyl-3-carboxylic acid represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.